Cas no 133813-48-6 ((-)-Tuberosin)

• Product Name: (-)-Tuberosin
• CAS No: 133813-48-6
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 2043861
• Update Time: 2025-04-21

(-)-Tuberosin Chemical and Physical Properties

Names and Identifiers

• (-)-Tuberosin
• tuberosin
• (+)-Tuberosine
• 6a-Hydroxypterocarpan

• Inchi： 1S/C20H18O5/c1-19(2)6-5-11-7-14-17(9-15(11)25-19)24-18-13-4-3-12(21)8-16(13)23-10-20(14,18)22/h3-9,18,21-22H,10H2,1-2H3
• InChI Key： ZBTYHECJEINCMD-UHFFFAOYSA-N
• SMILES： CC1(C=CC2C(=CC3=C(C=2)C2(C(C4C(OC2)=CC(O)=CC=4)O3)O)O1)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• XLogP3: 1.375

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans